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Compound of Interest

Compound Name: Disperse Blue 85

Cat. No.: B1198607

For Researchers, Scientists, and Drug Development Professionals

This application note provides a comprehensive overview and detailed protocols for studying
the adsorption of Disperse Blue 85, a common textile dye, onto activated carbon.
Understanding the adsorption kinetics and equilibrium is crucial for designing effective
wastewater treatment processes and for various purification applications in industrial and
pharmaceutical settings.

Introduction

Disperse dyes, such as Disperse Blue 85, are organic colorants with low water solubility,
commonly used for dyeing synthetic fibers like polyester and acetate. Their release into
industrial effluents poses significant environmental concerns due to their persistence and
potential toxicity. Activated carbon, a highly porous material with a large surface area, is a
widely used and effective adsorbent for the removal of such dyes from aqueous solutions. This
document outlines the experimental procedures to evaluate the adsorption performance of
activated carbon for Disperse Blue 85, including kinetic and isotherm studies.

Key Parameters in Adsorption Studies
The efficiency of the adsorption process is influenced by several key experimental parameters:

e pH of the solution: Affects the surface charge of the adsorbent and the ionization of the
adsorbate.
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» Adsorbent Dosage: Determines the number of available active sites for adsorption.
o Contact Time: The time required to reach adsorption equilibrium.

« Initial Dye Concentration: Acts as a driving force for the mass transfer of dye molecules from
the solution to the adsorbent surface.

o Temperature: Influences the adsorption capacity and can indicate the nature of the
adsorption process (endothermic or exothermic).

Experimental Protocols

The following are detailed protocols for conducting batch adsorption studies of Disperse Blue
85 on activated carbon.

Materials and Reagents

o Disperse Blue 85 (analytical grade)

e Activated Carbon (e.g., from coconut shell, wood, or coal)
e Hydrochloric Acid (HCI, 0.1 M)

e Sodium Hydroxide (NaOH, 0.1 M)

» Distilled or deionized water

o Erlenmeyer flasks (250 mL)

o Orbital shaker

e UV-Vis Spectrophotometer

e pH meter

e Analytical balance

« Filtration system (e.g., syringe filters or vacuum filtration)
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Preparation of Solutions

o Stock Dye Solution (1000 mg/L): Accurately weigh 1.0 g of Disperse Blue 85 powder and
dissolve it in a small amount of a suitable organic solvent (e.g., acetone or ethanol) due to its
low water solubility. Then, dilute to 1 L with distilled water in a volumetric flask.

e Working Dye Solutions: Prepare working solutions of desired concentrations (e.g., 20, 40,
60, 80, 100 mg/L) by diluting the stock solution with distilled water.

Batch Adsorption Experiments
1. Effect of pH:

o Pipette a fixed volume (e.g., 50 mL) of a known concentration of Disperse Blue 85 solution
(e.g., 50 mg/L) into a series of Erlenmeyer flasks.

o Adjust the pH of each solution to a different value (e.g., 2, 4, 6, 8, 10) using 0.1 M HCl or 0.1
M NaOH.

e Add a fixed amount of activated carbon (e.g., 0.1 g) to each flask.

o Agitate the flasks on an orbital shaker at a constant speed (e.g., 150 rpm) and temperature
(e.g., 25 °C) for a predetermined equilibrium time (e.g., 24 hours).

» After agitation, filter the samples to separate the activated carbon.

o Analyze the filtrate for the remaining dye concentration using a UV-Vis spectrophotometer at
the maximum wavelength (Amax) of Disperse Blue 85.

2. Effect of Adsorbent Dose:

o Pipette a fixed volume (e.g., 50 mL) of a known concentration of Disperse Blue 85 solution
into a series of Erlenmeyer flasks.

e Adjust the pH to the optimal value determined from the previous experiment.

e Add varying amounts of activated carbon (e.g., 0.02, 0.05, 0.1, 0.2, 0.5 g) to the flasks.

o Agitate the flasks under the same conditions as the pH experiment.

 Filter and analyze the final dye concentration.

3. Effect of Contact Time (Kinetics Study):

e Pipette a fixed volume (e.g., 500 mL) of a known concentration of Disperse Blue 85 solution
into a large beaker or flask.

¢ Adjust the pH to the optimal value.

» Add the optimal dose of activated carbon and start a timer.
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o Agitate the solution at a constant speed and temperature.

» Withdraw aliquots (e.g., 5 mL) at different time intervals (e.g., O, 5, 10, 20, 30, 60, 120, 180,
240 minutes).

« Filter each aliquot immediately and analyze the final dye concentration.

4. Effect of Initial Dye Concentration and Temperature (Isotherm Study):

o Prepare a series of Disperse Blue 85 solutions with varying initial concentrations (e.g., 20,
40, 60, 80, 100 mg/L).

» Pipette a fixed volume (e.g., 50 mL) of each concentration into separate Erlenmeyer flasks.

e Adjust the pH to the optimal value.

e Add the optimal adsorbent dose to each flask.

o Agitate the flasks until equilibrium is reached.

» Repeat the entire experiment at different temperatures (e.g., 25 °C, 35 °C, 45 °C) to study
the effect of temperature.

 Filter and analyze the final dye concentration.

Data Analysis

» Removal Efficiency (%): % Removal = ((Co - Ce) / Co) * 100 where Co is the initial dye
concentration and Ce is the equilibrium dye concentration.

o Adsorption Capacity (ge, mg/g): de = ((Co - Ce) * V) / m where V is the volume of the solution
(L) and m is the mass of the adsorbent (g).

» Kinetic Models: The experimental data from the contact time study can be fitted to various
kinetic models, such as the pseudo-first-order and pseudo-second-order models, to
determine the rate constants.

 |sotherm Models: The equilibrium data from the initial concentration study can be analyzed
using isotherm models like the Langmuir and Freundlich models to describe the adsorption
behavior.

Data Presentation

The following tables present illustrative quantitative data for the adsorption of a disperse dye,
analogous to Disperse Blue 85, on activated carbon.
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Table 1: Effect of pH on Dye Removal Efficiency

pH Removal Efficiency (%)
2 75.2
4 88.5
6 92.1
8 85.7
10 78.3

(Conditions: Initial Concentration = 50 mg/L,
Adsorbent Dose = 2 g/L, Temperature = 25 °C,
Contact Time = 24 h)

Table 2: Effect of Adsorbent Dose on Adsorption Capacity

Adsorption Capacity (Qe,

Adsorbent Dose (g/L) Removal Efficiency (%)

mg/g)
0.5 65.4 65.4
1.0 82.1 41.1
2.0 92.1 23.0
4.0 95.8 12.0
8.0 97.2 6.1

(Conditions: Initial
Concentration = 50 mg/L, pH =
6, Temperature = 25 °C,
Contact Time = 24 h)

Table 3: Kinetic Model Parameters
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Kinetic Model Parameters Value R?
Pseudo-First-Order ge (Mg/Q) 21.5 0.975
k1 (1/min) 0.025

Pseudo-Second-Order  ge (Mg/qg) 23.8 0.998

k2 (g/mg-min) 0.002

(Conditions: Initial
Concentration = 50
mg/L, Adsorbent Dose
=2g/L, pH=6,
Temperature = 25 °C)

Table 4: Isotherm Model Parameters at Different Temperatures
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Temperature Isotherm
Parameters Value R?

(°C) Model
25 Langmuir gm (Mg/g) 45.2 0.995
Ki (L/mg) 0.15

Kp (mg/
Freundlich P (malg) 8.7 0.981

(L/mg)i/n
n 2.5
35 Langmuir gm (Mg/qg) 52.8 0.997
Ki (L/mg) 0.19

Kp (mg/
Freundlich R (malg) 10.2 0.985

(L/mg)i/n
n 2.7
45 Langmuir gm (Mg/g) 61.5 0.996
Ki (L/mg) 0.24

Kp (mg/
Freundlich P (malg) 12.1 0.988

(L/mg)i/n
n 2.9
(Conditions:
Adsorbent Dose
=2g/L, pH=6,
Contact Time =
24 h)

Visualizations

The following diagrams illustrate the experimental workflow and the logical relationships

between key parameters in the adsorption studies.
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Preparation
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Caption: Experimental workflow for batch adsorption studies.

Controllable Experimental Parameters
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Adsorption Efficiency
(% Removal, ge)
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Caption: Key parameters influencing adsorption efficiency.

 To cite this document: BenchChem. [Application Note: Adsorption of Disperse Blue 85 on
Activated Carbon]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1198607#adsorption-studies-of-disperse-blue-85-on-
activated-carbon]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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